Cas no 1805052-24-7 (4-Cyano-2,3-dimethylphenylacetic acid)

• Product Name: 4-Cyano-2,3-dimethylphenylacetic acid
• CAS No: 1805052-24-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4789482
• Update Time: 2025-05-26

4-Cyano-2,3-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,3-dimethylphenylacetic acid

• Inchi： 1S/C11H11NO2/c1-7-8(2)10(6-12)4-3-9(7)5-11(13)14/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： XUDZIMCXMHWANP-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C#N)=C(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1

Additional information on 4-Cyano-2,3-dimethylphenylacetic acid

4-Cyano-2,3-Dimethylphenylacetic Acid: A Comprehensive Overview

The compound with CAS No. 1805052-24-7, commonly referred to as 4-Cyano-2,3-Dimethylphenylacetic Acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in research related to 4-Cyano-2,3-Dimethylphenylacetic Acid.

4-Cyano-2,3-Dimethylphenylacetic Acid is an aromatic compound characterized by a phenyl ring substituted with cyano and methyl groups. The presence of these substituents imparts distinctive electronic and steric properties to the molecule. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its structural versatility.

The synthesis of 4-Cyano-2,3-Dimethylphenylacetic Acid involves a multi-step process that typically begins with the preparation of the corresponding phenylacetic acid derivative. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to achieve high yields and purity. These methods not only ensure the scalability of the synthesis but also pave the way for further functionalization of the molecule.

One of the most promising areas of research involving 4-Cyano-2,3-Dimethylphenylacetic Acid is its application in medicinal chemistry. Recent findings suggest that this compound exhibits potent anti-inflammatory and antioxidant properties. These attributes make it a strong candidate for the development of novel drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its medicinal applications, 4-Cyano-2,3-Dimethylphenylacetic Acid has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry. Researchers have reported enhanced catalytic activity when this compound is incorporated into metal-organic frameworks (MOFs), opening new avenues for industrial applications.

The structural flexibility of 4-Cyano-2,3-Dimethylphenylacetic Acid also makes it an ideal candidate for polymer synthesis. Recent studies have demonstrated its use as a monomer in the production of stimuli-responsive polymers. These polymers exhibit reversible changes in their physical properties under specific environmental conditions, such as temperature or pH changes. Such materials hold great promise for applications in drug delivery systems and smart textiles.

From an environmental perspective, 4-Cyano-2,3-Dimethylphenylacetic Acid has been evaluated for its biodegradability and eco-friendly synthesis pathways. Green chemistry approaches, including the use of renewable feedstocks and energy-efficient reaction conditions, have been successfully implemented to reduce the environmental footprint of its production.

In conclusion, 4-Cyano-2,3-Dimethylphenylacetic Acid (CAS No. 1805052-24-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and adaptability make it a valuable asset in both academic research and industrial settings. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future innovations.